Cas no 629165-42-0 (Benzenamine, 4-(4-bromo-3-nitrophenoxy)-)

Benzenamine, 4-(4-bromo-3-nitrophenoxy)- structure
629165-42-0 structure
Product Name:Benzenamine, 4-(4-bromo-3-nitrophenoxy)-
CAS No:629165-42-0
MF:C12H9BrN2O3
MW:309.115462064743
CID:1641804
Update Time:2024-09-12

Benzenamine, 4-(4-bromo-3-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(4-bromo-3-nitrophenoxy)-
    • Inchi: 1S/C12H9BrN2O3/c13-11-6-5-10(7-12(11)15(16)17)18-9-3-1-8(14)2-4-9/h1-7H,14H2
    • InChI Key: XZZQGXCJKULNKZ-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(OC2=CC=C(Br)C([N+]([O-])=O)=C2)C=C1

Computed Properties

  • Exact Mass: 307.97967

Experimental Properties

  • Density: 1.624±0.06 g/cm3(Predicted)
  • Boiling Point: 399.9±37.0 °C(Predicted)
  • PSA: 78.39
  • pka: 4.44±0.10(Predicted)
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